Cas no 1806132-60-4 (Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806132-60-4
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4836111
• Update Time: 2025-07-17

Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C8H4F3IN2O5/c1-18-7(15)3-2-4(14(16)17)13-6(5(3)12)19-8(9,10)11/h2H,1H3
• InChI Key： CYDQMHRDUJLZPB-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1C(=O)OC)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806132-60-4)

Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806132-60-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are widely studied for their unique chemical properties and reactivity. The presence of iodo, nitro, and trifluoromethoxy functional groups makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and advanced materials.

The molecular structure of Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate features a pyridine ring substituted with an iodo group at the 3-position, a nitro group at the 6-position, and a trifluoromethoxy group at the 2-position. The methyl carboxylate moiety at the 4-position further enhances its reactivity, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. These characteristics align with the growing demand for multifunctional heterocycles in drug discovery and material science.

In recent years, the compound has gained attention in the context of sustainable chemistry and green synthesis. As the scientific community shifts toward environmentally friendly methodologies, researchers are exploring the use of Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate in catalyzed reactions and flow chemistry applications. Its stability under mild conditions and compatibility with palladium-catalyzed reactions make it a promising candidate for high-throughput synthesis and library generation in medicinal chemistry.

Another area of interest is the compound's potential role in agrochemical innovation. With the global focus on crop protection and pest resistance management, nitro-substituted pyridines like this one are being investigated for their herbicidal and insecticidal properties. The trifluoromethoxy group is particularly noteworthy, as it often enhances the biological activity and metabolic stability of agrochemicals. This aligns with the increasing demand for next-generation crop solutions that are both effective and environmentally sustainable.

From a technical perspective, the synthesis and handling of Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate require expertise in organoiodine chemistry and nitroaromatic compounds. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate the purity of this compound, ensuring its suitability for high-precision applications.

The compound's CAS No. 1806132-60-4 serves as a critical identifier in regulatory and commercial contexts, facilitating its traceability in global supply chains. As the chemical industry embraces digital transformation, tools like blockchain and AI-driven inventory management are being leveraged to streamline the procurement and distribution of specialized intermediates like this one. This trend reflects the broader shift toward smart manufacturing and data-driven research in the chemical sector.

In conclusion, Methyl 3-iodo-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806132-60-4) represents a compelling example of how advanced heterocyclic chemistry can address contemporary challenges in pharmaceuticals, agrochemicals, and materials science. Its multifaceted reactivity and potential applications underscore its value as a research tool and industrial intermediate. As scientific and industrial priorities evolve, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and innovative synthesis.